Cas no 776333-52-9 (2-(quinolin-3-yl)ethan-1-amine)

• Product Name: 2-(quinolin-3-yl)ethan-1-amine
• CAS No: 776333-52-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD08448798
• CID: 552847
• PubChem ID: 19908350
• Update Time: 2025-11-02

2-(quinolin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-3-yl)ethanamine
• 2-quinolin-3-ylethanamine
• 3-Quinolineethanamine
• 2-(3-quinolyl)ethylamine
• 2-Quinolin-3-yl-ethylamine
• 2-(quinolin-3-yl)ethan-1-amine
• DTXSID10601209
• 776333-52-9
• EN300-311480
• AKOS011895283
• CHEMBL4572155
• AB45411
• SCHEMBL3638034
• CS-0245788
• BGB33352

• MDL： MFCD08448798
• Inchi： 1S/C11H12N2/c12-6-5-9-7-10-3-1-2-4-11(10)13-8-9/h1-4,7-8H,5-6,12H2
• InChI Key： QECIVNFEWUNEPX-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C=CC=CC=12)CCN

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 321.2°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.64
• PSA: 38.91000
• LogP: 2.43630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-3-yl)ethan-1-amine

Comprehensive Guide to 2-(quinolin-3-yl)ethan-1-amine (CAS No. 776333-52-9): Properties, Applications, and Market Insights

2-(quinolin-3-yl)ethan-1-amine (CAS No. 776333-52-9) is a specialized organic compound featuring a quinoline core linked to an ethylamine side chain. This unique structure makes it a valuable intermediate in pharmaceutical research, material science, and specialty chemical synthesis. With growing interest in heterocyclic compounds and their applications, this molecule has gained attention for its potential in drug discovery and functional material development.

The compound's molecular formula is C₁₁H₁₂N₂, with a molecular weight of 172.23 g/mol. Its quinoline-3-ethylamine structure contributes to both lipophilic and basic properties, allowing for diverse chemical modifications. Researchers particularly value its ability to serve as a building block for more complex molecules, especially in the development of bioactive compounds and fluorescent probes.

In pharmaceutical applications, 2-(quinolin-3-yl)ethan-1-amine serves as a key precursor for potential CNS-active drugs. The quinoline moiety is known to interact with various biological targets, while the ethylamine group provides opportunities for further derivatization. Recent studies have explored its use in developing compounds with potential neurological activity, aligning with current research trends in neurodegenerative disease treatments and psychiatric medications.

The material science field utilizes 2-(quinolin-3-yl)ethan-1-amine for developing coordination complexes and luminescent materials. Its nitrogen-containing heterocycle can coordinate with various metals, making it valuable for creating catalysts and optical materials. This aligns with the growing demand for energy-efficient lighting solutions and sustainable catalytic systems in industrial processes.

From a synthetic chemistry perspective, the compound offers multiple reactive sites for modification. The amine group can participate in condensation reactions, while the quinoline ring can undergo electrophilic substitution. This versatility makes it valuable for combinatorial chemistry approaches and high-throughput screening applications, particularly in academic and industrial research settings.

The global market for quinoline derivatives like 2-(quinolin-3-yl)ethan-1-amine has shown steady growth, driven by pharmaceutical R&D and specialty chemical demand. With increasing interest in targeted drug delivery and personalized medicine, the need for specialized intermediates continues to rise. Current market analysis suggests particular demand from regions with strong pharmaceutical manufacturing capabilities and biotechnology hubs.

Quality control of 2-(quinolin-3-yl)ethan-1-amine typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. Suppliers often provide technical data sheets detailing purity levels, solubility characteristics, and storage recommendations. Proper handling includes protection from moisture and light, with recommended storage at controlled temperatures to maintain stability.

Environmental and safety considerations for 2-(quinolin-3-yl)ethan-1-amine follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, appropriate PPE including gloves and eye protection is recommended. Disposal should comply with local regulations for organic amines and nitrogen-containing compounds.

Future research directions for 2-(quinolin-3-yl)ethan-1-amine may explore its potential in green chemistry applications and bioconjugation techniques. The compound's structural features make it a candidate for developing biodegradable materials and bioorthogonal probes, areas gaining significant attention in sustainable chemistry and biological imaging fields.

For researchers sourcing 2-(quinolin-3-yl)ethan-1-amine, key considerations include supplier reliability, batch-to-batch consistency, and available analytical documentation. Many suppliers now offer custom synthesis services to provide derivatives or isotopically labeled versions for specialized research applications. The compound's availability in various quantities, from milligram to kilogram scale, supports both small-scale research and potential industrial applications.